Cas no 52704-73-1 (3,10'-Bi-10H-phenothiazine,10-methyl-2,2'-bis(trifluoromethyl)-)

• Product Name: 3,10'-Bi-10H-phenothiazine,10-methyl-2,2'-bis(trifluoromethyl)-
• CAS No: 52704-73-1
• MF: C₂₇H₁₆F₆N₂S₂
• MW: 546.549764633179
• CID: 385144
• PubChem ID: 325967
• Update Time: 2025-04-19

3,10'-Bi-10H-phenothiazine,10-methyl-2,2'-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,10'-Bi-10H-phenothiazine,10-methyl-2,2'-bis(trifluoromethyl)-
• NSC295584
• DTXSID70315618
• 10-METHYL-2,2'-BIS(TRIFLUOROMETHYL)-10H-3,10'-BIPHENOTHIAZINE
• 52704-73-1
• NSC-295584

• Inchi： 1S/C27H16F6N2S2/c1-34-17-6-2-4-8-22(17)37-25-14-19(16(13-20(25)34)27(31,32)33)35-18-7-3-5-9-23(18)36-24-11-10-15(12-21(24)35)26(28,29)30/h2-14H,1H3
• InChI Key： HCHGTPHGGFVTDO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C)C2C=C(C(F)(F)F)C(=CC1=2)N1C2C=CC=CC=2SC2C=CC(C(F)(F)F)=CC1=2

Computed Properties

• Exact Mass: 546.06608
• Monoisotopic Mass: 546.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 1
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 621.4°Cat760mmHg
• Flash Point: 329.6°C
• Refractive Index: 1.637
• PSA: 6.48